Cas no 2228765-87-3 (2-5-(4-methylphenyl)furan-2-ylethane-1-sulfonyl fluoride)

• Product Name: 2-5-(4-methylphenyl)furan-2-ylethane-1-sulfonyl fluoride
• CAS No: 2228765-87-3
• MF: C₁₃H₁₃FO₃S
• MW: 268.303926229477
• CID: 6029900
• PubChem ID: 165685181
• Update Time: 2025-07-18

2-5-(4-methylphenyl)furan-2-ylethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-5-(4-methylphenyl)furan-2-ylethane-1-sulfonyl fluoride
• 2-[5-(4-methylphenyl)furan-2-yl]ethane-1-sulfonyl fluoride
• EN300-2002676
• 2228765-87-3

• Inchi： 1S/C13H13FO3S/c1-10-2-4-11(5-3-10)13-7-6-12(17-13)8-9-18(14,15)16/h2-7H,8-9H2,1H3
• InChI Key： PLSKUJXEQPKXLD-UHFFFAOYSA-N
• SMILES： S(CCC1=CC=C(C2C=CC(C)=CC=2)O1)(=O)(=O)F

Computed Properties

• Exact Mass: 268.05694361g/mol
• Monoisotopic Mass: 268.05694361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 55.7Ų

Additional information on 2-5-(4-methylphenyl)furan-2-ylethane-1-sulfonyl fluoride

Research Briefing on 2-5-(4-methylphenyl)furan-2-ylethane-1-sulfonyl fluoride (CAS: 2228765-87-3)

The compound 2-5-(4-methylphenyl)furan-2-ylethane-1-sulfonyl fluoride (CAS: 2228765-87-3) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This sulfonyl fluoride derivative has garnered significant attention due to its potential applications as a covalent inhibitor, particularly in targeting serine hydrolases and other nucleophilic enzymes. Recent studies have highlighted its utility in activity-based protein profiling (ABPP) and drug discovery, making it a valuable tool for understanding enzyme function and developing novel therapeutics.

One of the key features of 2-5-(4-methylphenyl)furan-2-ylethane-1-sulfonyl fluoride is its ability to form stable covalent bonds with active-site residues of target enzymes. This property has been exploited in several recent studies to investigate enzyme activity and inhibition. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in selectively labeling and inhibiting specific serine hydrolases in complex proteomes. The study reported a high degree of selectivity and low off-target effects, underscoring its potential as a precision tool in chemical biology.

Further research has explored the structural and mechanistic aspects of this compound. Molecular docking and kinetic studies have revealed that the furan and sulfonyl fluoride moieties play critical roles in its binding affinity and reactivity. The 4-methylphenyl group has been shown to enhance the compound's lipophilicity, thereby improving its cell permeability and bioavailability. These findings were corroborated by a recent preprint on bioRxiv, which also highlighted the compound's stability under physiological conditions, a crucial factor for in vivo applications.

In addition to its use as a research tool, 2-5-(4-methylphenyl)furan-2-ylethane-1-sulfonyl fluoride has shown promise in therapeutic development. Preliminary data from a 2024 study in ACS Chemical Biology suggested its potential as a lead compound for treating diseases associated with dysregulated serine hydrolase activity, such as cancer and inflammatory disorders. The study reported significant inhibition of tumor growth in murine models, with minimal toxicity observed at therapeutic doses. These results have sparked interest in further preclinical evaluation and optimization of the compound.

Despite these advancements, challenges remain in the development and application of 2-5-(4-methylphenyl)furan-2-ylethane-1-sulfonyl fluoride. Issues such as synthetic scalability, pharmacokinetic properties, and potential off-target effects in more complex biological systems need to be addressed. Ongoing research is focused on optimizing the compound's structure to enhance its selectivity and efficacy, as well as exploring its potential in combination therapies. Collaborative efforts between academic and industrial researchers are expected to accelerate progress in this area.

In conclusion, 2-5-(4-methylphenyl)furan-2-ylethane-1-sulfonyl fluoride (CAS: 2228765-87-3) represents a versatile and promising compound in chemical biology and drug discovery. Its unique properties and recent research advancements underscore its potential as both a tool for fundamental research and a candidate for therapeutic development. Future studies will likely focus on addressing current limitations and expanding its applications, paving the way for new discoveries and innovations in the field.